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Compound of Interest |

N-(3-Diethylamino-propyl)-
Compound Name:

guanidine sulfate
CAS No.: 3272-62-6

Cat. No.: B3125625

Get Quote

Introduction & Mechanistic Overview

Guanidine-derived compounds—notablyl [3],2 [4], and iminoctadine—are cornerstone active
ingredients (Als) in agricultural fungicide management. They exhibit broad-spectrum efficacy
against pathogens like Venturia inaequalis (apple scab) by functioning as non-systemic contact
fungicides.

Mechanism of Action: At physiological and environmental pH levels, the guanidine moiety is
highly basic and exists primarily as a protonated cation. This cationic nature drives its fungicidal
activity; the positively charged guanidinium group binds electrostatically to negatively charged
phospholipids on the fungal cell membrane, inducing membrane disruption and leakage of
intracellular contents 3.

The Formulation Challenge (Causality): The very mechanism that makes guanidines effective
fungicides also makes them notoriously difficult to formulate and apply. In agueous tank-mixes,
dodine dissociates into a lipophilic dodecylguanidine cation and an acetate anion. When tank-
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mixed with other agrochemicals containing anionic surfactants (e.g., lignosulfonates,
alkylnaphthalene sulfonates used in Wettable Powders or Suspension Concentrates), the
dodecylguanidine cation electrostatically binds to these anionic excipients. This cross-reaction
neutralizes the stabilizing charge of the dispersion, leading to severe physical incompatibilities
such as flocculation, gelling, and phase separation 4.

Formulation Strategy: The Common-lon Effect

To prevent the catastrophic failure of tank-mixes, formulation scientists must suppress the
dissociation of the guanidine salt. By applying Le Chatelier's principle, the addition of a
compatibility agent—specifically an alkali metal acetate such as sodium acetate—introduces a
common ion (acetate) into the aqueous medium. This shifts the dissociation equilibrium of
dodecylguanidine acetate to the left, maintaining the Al in its neutral, undissociated salt form
and preventing it from scavenging anionic surfactants from tank-mix partners 4.
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Workflow for formulating and validating guanidine-based suspension concentrates.
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Experimental Protocols
Protocol 1: Preparation of Dodine 400 SC (Suspension
Concentrate)

This protocol details the creation of a 400 g/L dodine suspension concentrate with a built-in

compatibility agent.

o Preparation of the Aqueous Phase: In a high-shear mixer, dissolve 20 g of a non-ionic
polymeric dispersant (e.g., polyoxyethylene-polyoxypropylene block copolymer) and 10 g of
a non-ionic wetting agent in 400 mL of deionized water. Note: Avoid anionic surfactants (like
SDS) in the primary formulation to prevent premature Al interaction.

o Addition of the Active Ingredient: Slowly incorporate 400 g of technical-grade dodine into the
agueous phase under continuous high-shear agitation (3000 rpm) until a homogeneous pre-
slurry is formed.

o Milling: Transfer the pre-slurry to a horizontal bead mill loaded with 1.0 mm zirconium dioxide
beads. Mill the suspension at 10-15°C until the particle size distribution reaches a D90 of < 5

pm.

o Causality Check: Milling below 15°C is critical. Dodine's solubility increases rapidly with
temperature; milling at higher temperatures leads to Ostwald ripening (small crystals
dissolving and recrystallizing onto larger ones) during storage, destroying the suspension.

 Incorporation of the Compatibility Agent: Post-milling, transfer the suspension to a paddle
mixer. Slowly add 150 g of anhydrous sodium acetate. Mix for 30 minutes to ensure
complete dissolution into the continuous phase.

» Rheological Adjustment: Add 2 g of xanthan gum (pre-dispersed in propylene glycol) to
adjust the zero-shear viscosity, preventing sedimentation. Make up to 1 Liter with deionized
water.

o Self-Validation: Measure particle size distribution (PSD) using laser diffraction. A stable
formulation must maintain a D90 < 5 um before and after 14 days of accelerated storage at
54°C. Any significant shift indicates Ostwald ripening, requiring an adjustment in the milling
temperature or dispersant ratio.
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Protocol 2: Standardized Tank-Mix Compatibility Assay

This self-validating assay confirms the field-readiness of the formulation by simulating a
farmer's spray tank environment 4.

o Water Preparation: Fill a 250 mL glass beaker with 200 mL of standard hard water (e.g.,
CIPAC Standard Water D, 342 ppm hardness) maintained at 15-17°C.

o Partner Addition: Add the anionic tank-mix partner (e.g., a sulfur WG or copper oxychloride
WP formulation) at its recommended field dose rate. Stir using a magnetic stirrer at 700 rpm
for 3 minutes.

o Dodine Addition: Inject 1.25 mL of the Dodine 400 SC (from Protocol 1) directly into the
vortex.

o Observation Window: Stop the stirrer after 5 minutes. Observe the mixture immediately, and
again after 30 minutes of static rest.

o Self-Validation: Pour the entire mixture through a 100 um sieve. The formulation passes if no
residue, gel, or flocculated clumps are retained on the sieve, confirming that the sodium
acetate successfully suppressed dodecylguanidine dissociation and prevented cross-
reaction.

Quantitative Data: Tank-Mix Compatibility

The following table summarizes the physical compatibility of Dodine 400 SC formulated with
and without the sodium acetate compatibility agent when mixed with common anionic
agrochemical formulations 4.
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EP2709449B1 - Agrochemical formulations comprising dodecylguanidine acetate and a
compatibility agent Source: Google Patents URL

» Guanidine-Containing Antifungal Agents against Human-Relevant Fungal Pathogens (2004—
2022)—A Review Source: MDPI / PMC URL:[Link]

» Dodine (Ref: BAS 365F) Source: Agriculture and Environment Research Unit (AERU),

University of Hertfordshire URL:[Link]

o« GUAZATINE (114) EXPLANATION Source: Food and Agriculture Organization of the United

Nations (FAO) URL:[Link]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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o To cite this document: BenchChem. [Application Note: Overcoming Physical Incompatibility
in Guanidine-Based Agrochemical Formulations]. BenchChem, [2026]. [Online PDF].
Available at: [https://www.benchchem.com/product/b3125625/docs#application-note-
overcoming-physical-incompatibility-in-guanidine-based-agrochemical-formulations]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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